Cas no 1247629-49-7 (1-(2,2-dimethylpropyl)aminopropan-2-ol)

• Product Name: 1-(2,2-dimethylpropyl)aminopropan-2-ol
• CAS No: 1247629-49-7
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5167675
• PubChem ID: 21304828
• Update Time: 2025-05-27

1-(2,2-dimethylpropyl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(2,2-dimethylpropyl)amino]propan-2-ol
• 1-(Neopentylamino)propan-2-ol
• 2-Propanol, 1-[(2,2-dimethylpropyl)amino]-
• 1-(2,2-dimethylpropyl)aminopropan-2-ol

• Inchi： 1S/C8H19NO/c1-7(10)5-9-6-8(2,3)4/h7,9-10H,5-6H2,1-4H3
• InChI Key： QDLVIRCXZMYKKB-UHFFFAOYSA-N
• SMILES： OC(C)CNCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.7
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-(2,2-dimethylpropyl)aminopropan-2-ol

Comprehensive Analysis of 1-(2,2-dimethylpropyl)aminopropan-2-ol (CAS No. 1247629-49-7): Properties, Applications, and Industry Insights

1-(2,2-dimethylpropyl)aminopropan-2-ol (CAS No. 1247629-49-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This tertiary amine-alcohol hybrid features a neopentyl (2,2-dimethylpropyl) group attached to an aminopropanol backbone, offering steric hindrance and polarity that make it valuable for synthetic applications. Recent studies highlight its role as a chiral building block in asymmetric synthesis, particularly in the development of bioactive molecules targeting neurological and metabolic pathways.

The compound’s CAS No. 1247629-49-7 is frequently searched in academic databases, reflecting growing interest in its potential as a pharmaceutical intermediate. Researchers are exploring its utility in prodrug design, where its hydroxyl and amine functionalities enable esterification or salt formation to enhance drug solubility. Industry reports suggest that derivatives of 1-(2,2-dimethylpropyl)aminopropan-2-ol may improve the bioavailability of APIs (Active Pharmaceutical Ingredients), a key focus area for drug formulation scientists addressing challenges like poor membrane permeability.

From a synthetic chemistry perspective, the neopentylamine moiety in this compound provides steric protection against nucleophilic attacks, making it a candidate for stabilizing reactive intermediates. This property aligns with trends in green chemistry, where controlled reactivity reduces unwanted byproducts. Laboratories optimizing catalytic hydrogenation protocols have noted its selective reactivity under mild conditions, a topic frequently queried in AI-driven literature searches.

Market analysts correlate the demand for CAS 1247629-49-7 with advancements in personalized medicine. Its structural flexibility allows modifications tailored to specific patient populations, a hotspot in precision therapeutics. Additionally, its low toxicity profile (as per preliminary in vitro studies) positions it favorably for cosmetic applications, particularly in pH-adjusting formulations for sensitive skin—a trending topic in dermatological research.

Regulatory compliance is another critical aspect. While 1-(2,2-dimethylpropyl)aminopropan-2-ol is not classified as hazardous under major chemical inventories, proper handling guidelines emphasize inert atmosphere storage due to its amine group’s sensitivity to oxidation. This aligns with ESG (Environmental, Social, Governance) priorities in chemical manufacturing, a frequent search term among industry stakeholders.

In conclusion, 1-(2,2-dimethylpropyl)aminopropan-2-ol (CAS No. 1247629-49-7) exemplifies innovation at the intersection of synthetic chemistry and life sciences. Its multifaceted applications—from drug development to sustainable synthesis—make it a compound to watch in evolving scientific and industrial landscapes.